Cas no 2308472-95-7 ((3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid)

(3S)-1-[3-(Benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl]piperidine-3-carboxylic acid is a specialized chiral building block used in peptide synthesis and medicinal chemistry. Its key structural features include a piperidine-3-carboxylic acid scaffold, an Fmoc-protected amine, and a benzyl ether group, offering versatility in solid-phase and solution-phase peptide coupling reactions. The stereocenter at the 3-position ensures enantioselective control, while the Fmoc group allows for orthogonal deprotection under mild basic conditions. This compound is particularly valuable for constructing constrained peptidomimetics or modifying peptide backbones to enhance stability and bioavailability. Its well-defined chirality and functional group compatibility make it a reliable intermediate for targeted drug discovery and biochemical research.
(3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid structure
2308472-95-7 structure
Product Name:(3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
CAS No:2308472-95-7
MF:C32H34N2O6
MW:542.622169017792
CID:5815252
PubChem ID:165574407
Update Time:2025-05-26

(3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
    • (3S)-1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-3-carboxylic acid
    • EN300-1537514
    • 2308472-95-7
    • Inchi: 1S/C32H34N2O6/c1-21(39-19-22-10-3-2-4-11-22)29(30(35)34-17-9-12-23(18-34)31(36)37)33-32(38)40-20-28-26-15-7-5-13-24(26)25-14-6-8-16-27(25)28/h2-8,10-11,13-16,21,23,28-29H,9,12,17-20H2,1H3,(H,33,38)(H,36,37)/t21?,23-,29?/m0/s1
    • InChI Key: UZFZYIAULJSCFY-ICFHYRHXSA-N
    • SMILES: O(CC1C=CC=CC=1)C(C)C(C(N1CCC[C@H](C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 542.24168681g/mol
  • Monoisotopic Mass: 542.24168681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 10
  • Complexity: 854
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 105Ų

(3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid Pricemore >>

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(3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid Related Literature

Additional information on (3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid

(3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2308472-95-7, known as (3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring, a benzyloxy group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of this compound in the development of peptide-based therapeutics. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of amino groups during the synthesis process. This compound's structure allows for precise control over the stereochemistry and functionality of peptide chains, making it an invaluable tool in medicinal chemistry.

The synthesis of (3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid involves a series of intricate reactions, including nucleophilic substitutions, amide bond formations, and stereoselective reductions. Researchers have optimized these steps to achieve high yields and excellent stereochemical outcomes, ensuring the compound's reliability in various applications.

One of the most promising aspects of this compound is its potential as a building block for more complex molecules. Its ability to undergo further functionalization without compromising its structural integrity makes it a valuable intermediate in the synthesis of bioactive compounds. For instance, recent research has explored its use in constructing cyclic peptides with enhanced stability and bioavailability.

In addition to its synthetic applications, this compound has shown intriguing biological properties. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and apoptosis, suggesting its potential as a lead compound for anti-inflammatory and anticancer drug development. Furthermore, its stereochemistry plays a critical role in determining its biological activity, emphasizing the importance of chirality in drug design.

The integration of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has significantly improved our understanding of this compound's properties. These techniques have provided detailed insights into its molecular structure, stereochemistry, and dynamic behavior in solution, paving the way for further exploration of its biological roles.

Looking ahead, the continued study of (3S)-1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid holds great promise for advancing our knowledge in organic synthesis and drug discovery. Its unique combination of functional groups and stereochemical features positions it as a key player in the development of next-generation therapeutics.

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